Cas no 889062-05-9 (N-tert-Butyl-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide)

• Product Name: N-tert-Butyl-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide
• CAS No: 889062-05-9
• MF: C₁₀H₁₈N₄O₂
• MW: 226.275521755219
• MDL: MFCD11870864
• CID: 69355
• PubChem ID: 135742572
• Update Time: 2025-06-07

N-tert-Butyl-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(tert-Butyl)-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide
• 1H-1,2,4-Triazole-1-carboxamide, N-(1,1-dimethylethyl)-2,5-dihydro-3-(1-methylethyl)-5-oxo-
• N-tert-Butyl-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide
• N-tert-butyl-3-oxo-5-propan-2-yl-1H-1,2,4-triazole-2-carboxamide
• N-TERT-BUTYL-3-ISOPROPYL-5-OXO-2,5-DIHYDRO-1H-1,2,4-TRIAZOLE-1-CARBOXAMIDE
• 3-Isopropyl-5-oxo-4,5-dihydro-[1,2,4]triazole-1-carboxylic acid tert-butylamide
• FT-0710680
• AKOS015841678
• Amicarbazone Impurity 1
• Amicarbazone-desamino 100 microg/mL in Acetonitrile
• 1H-1,2,4-Triazole-1-carboxamide, N-(1,1-dimethylethyl)-2,5-dihydro-3-(1-methylethyl)-5-oxo-; N-(1,1-Dimethylethyl)-2,5-dihydro-3-(1-methylethyl)-5-oxo-1H-1,2,4-triazole-1-carboxamide
• A842996
• AMY2501
• SB39634
• 889062-05-9
• N-tert-butyl-3-oxidanylidene-5-propan-2-yl-1H-1,2,4-triazole-2-carboxamide
• N-tert-butyl-5-oxo-3-propan-2-yl-4H-1,2,4-triazole-1-carboxamide
• Desamino amicarbazone
• N-tert-butyl-5-oxo-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide
• CS-0341907
• Amicarbazone-desamino
• DTXSID30674036
• PKB06205
• DB-009245
• 1266547-08-3
• G82486

• MDL： MFCD11870864
• Inchi： 1S/C10H18N4O2/c1-6(2)7-11-8(15)14(13-7)9(16)12-10(3,4)5/h6H,1-5H3,(H,12,16)(H,11,13,15)
• InChI Key： ROZCMVNPWNQNEH-UHFFFAOYSA-N
• SMILES： O=C(N1C(NC(C(C)C)=N1)=O)NC(C)(C)C

Computed Properties

• Exact Mass: 226.14300
• Monoisotopic Mass: 226.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.8A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.21
• Melting Point: 203-205°C
• Refractive Index: 1.565
• Solubility: Chloroform (Slightly), DMSO (Slightly), Methanol (Slightly)
• PSA: 79.78000
• LogP: 1.44190

N-tert-Butyl-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer, Under inert atmosphere

Additional information on N-tert-Butyl-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide

N-tert-Butyl-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide (CAS No. 889062-05-9): A Comprehensive Overview

N-tert-Butyl-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide (CAS No. 889062-05-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse biological activities and have been extensively studied for their roles in various pharmacological contexts.

The chemical structure of N-tert-butyl-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide is characterized by a 1,2,4-triazole ring fused with a ketone group and substituted with tert-butyl and isopropyl moieties. The tert-butyl group provides steric hindrance and enhances the lipophilicity of the molecule, while the isopropyl group contributes to its overall stability and bioavailability. These structural features make it an attractive candidate for drug development.

Recent research has focused on the biological activities of N-tert-butyl-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to have antiviral activity against several RNA viruses, including influenza and coronaviruses. These findings suggest that N-tert-butyl-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide could be a valuable lead compound for the development of novel anti-inflammatory and antiviral drugs.

In the context of cancer research, N-tert-butyl-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide has shown promising results in preclinical studies. It has been demonstrated to inhibit the proliferation of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. Specifically, it targets key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells. These findings highlight the potential of this compound as a chemotherapeutic agent.

The pharmacokinetic properties of N-tert-butyl-3-isopropyl-5-o xo - 4 , 5 - dihydro - 1 H - 1 , 2 , 4 - triazole - 1 - carboxamide have also been extensively studied. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile in animal models. This makes it suitable for further development as an orally administered drug. Additionally, its low toxicity profile in preclinical studies suggests that it may have a wide therapeutic window.

In terms of clinical applications, N - tert - butyl - 3 - isopropyl - 5 - oxo - 4 , 5 - dihydro - 1 H - 1 , 2 , 4 - triazole - 1 - carboxamide is currently being evaluated in early-stage clinical trials for its efficacy in treating inflammatory diseases and certain types of cancer. Preliminary results from these trials are encouraging and warrant further investigation.

Furthermore, ongoing research is exploring the potential synergistic effects of combining N - tert - butyl - 3 - isopropyl - 5 - oxo - 4 , 5 - dihydro - 1 H - 1 , 2 , 4 - triazole - 1 - carboxamide with other therapeutic agents to enhance its therapeutic benefits. For instance, studies have shown that co-administration with nonsteroidal anti-inflammatory drugs (NSAIDs) can significantly enhance its anti-inflammatory effects without increasing toxicity.

In conclusion, N-t e r t-b u t y l-t h r e e-i s o p r o p y l-f i v e-o x o-f o u r,f i v e-d i h y d r o-o n e H-o n e,t w o,f o u r-t r i a z o l e-o n e-c a r b o x a m i d e (CAS No. 889062–05–9) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further drug development. Continued research and clinical trials will be essential to fully realize its potential in treating various diseases.